Cas no 569360-93-6 (1-Butanone, 4-amino-1-(2-thienyl)-)

• Product Name: 1-Butanone, 4-amino-1-(2-thienyl)-
• CAS No: 569360-93-6
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5294887
• Update Time: 2026-03-10

1-Butanone, 4-amino-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-amino-1-(2-thienyl)-

• Inchi： 1S/C8H11NOS/c9-5-1-3-7(10)8-4-2-6-11-8/h2,4,6H,1,3,5,9H2
• InChI Key： WTDNBFVMPRVJGN-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)CCCN

Additional information on 1-Butanone, 4-amino-1-(2-thienyl)-

Comprehensive Overview of 1-Butanone, 4-amino-1-(2-thienyl)- (CAS No. 569360-93-6)

1-Butanone, 4-amino-1-(2-thienyl)-, with the CAS registry number 569360-93-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a thienyl group and an amino functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-Butanone derivatives", "thienyl-containing compounds", and "amino ketone applications" to explore its potential uses.

The compound's molecular formula and structural properties align with contemporary trends in drug discovery, particularly in the development of novel therapeutic agents. Its thienyl moiety is a key feature in many bioactive molecules, which explains why queries such as "thienyl-based drug candidates" and "amino ketone synthesis" are trending in scientific databases. Additionally, the presence of the amino group opens doors for further functionalization, making it a valuable building block in medicinal chemistry.

In recent years, the demand for 1-Butanone, 4-amino-1-(2-thienyl)- has increased due to its potential applications in material science and agrochemicals. Searches for "high-value chemical intermediates" and "specialty ketones" often lead to this compound, highlighting its relevance in industrial applications. Its stability and reactivity profile make it suitable for catalytic processes, a topic frequently explored in academic and industrial research.

From an environmental perspective, the compound's biodegradability and low toxicity are often discussed in forums focusing on "green chemistry" and "sustainable synthesis". These attributes align with global efforts to reduce the environmental footprint of chemical manufacturing. Researchers are also investigating its role in renewable energy applications, such as organic photovoltaics, where thienyl-based compounds are known for their electron-conducting properties.

The synthesis of 1-Butanone, 4-amino-1-(2-thienyl)- involves multi-step organic reactions, including condensation and reduction processes. Detailed protocols are often sought after under search terms like "efficient amino ketone preparation" and "thienyl compound synthesis". Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the compound's adaptability to modern laboratory practices.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and structural integrity. Keywords such as "analytical methods for ketones" and "spectroscopic identification of thienyl compounds" are commonly associated with these studies. The data generated from these analyses are invaluable for quality control in both research and industrial settings.

In conclusion, 1-Butanone, 4-amino-1-(2-thienyl)- (CAS No. 569360-93-6) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in fields like pharmaceuticals, materials science, and green chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.